Cas no 2679812-40-7 (rac-benzyl (3R,4R)-3-hydroxy-4-(2,2,2-trifluoro-N-methylacetamido)pyrrolidine-1-carboxylate)

• Product Name: rac-benzyl (3R,4R)-3-hydroxy-4-(2,2,2-trifluoro-N-methylacetamido)pyrrolidine-1-carboxylate
• CAS No: 2679812-40-7
• MF: C₁₅H₁₇F₃N₂O₄
• MW: 346.301694631577
• CID: 6479282
• PubChem ID: 165913445
• Update Time: 2025-06-11

rac-benzyl (3R,4R)-3-hydroxy-4-(2,2,2-trifluoro-N-methylacetamido)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl (3R,4R)-3-hydroxy-4-(2,2,2-trifluoro-N-methylacetamido)pyrrolidine-1-carboxylate
• EN300-6968248
• 2679812-40-7

• Inchi： 1S/C15H17F3N2O4/c1-19(13(22)15(16,17)18)11-7-20(8-12(11)21)14(23)24-9-10-5-3-2-4-6-10/h2-6,11-12,21H,7-9H2,1H3/t11-,12-/m1/s1
• InChI Key： FFEYDSALWMVBAY-VXGBXAGGSA-N
• SMILES： FC(C(N(C)[C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1O)=O)(F)F

Computed Properties

• Exact Mass: 346.11404151g/mol
• Monoisotopic Mass: 346.11404151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.1Ų

Additional information on rac-benzyl (3R,4R)-3-hydroxy-4-(2,2,2-trifluoro-N-methylacetamido)pyrrolidine-1-carboxylate

Recent Advances in the Study of rac-Benzyl (3R,4R)-3-Hydroxy-4-(2,2,2-Trifluoro-N-methylacetamido)Pyrrolidine-1-Carboxylate (CAS: 2679812-40-7)

The compound rac-benzyl (3R,4R)-3-hydroxy-4-(2,2,2-trifluoro-N-methylacetamido)pyrrolidine-1-carboxylate (CAS: 2679812-40-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine scaffold and trifluoroacetamido moiety, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and bioactive probes. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential clinical applications.

One of the key areas of research has been the optimization of the synthetic route for rac-benzyl (3R,4R)-3-hydroxy-4-(2,2,2-trifluoro-N-methylacetamido)pyrrolidine-1-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient asymmetric synthesis method that improves yield and enantiomeric purity. The researchers employed a chiral auxiliary approach, followed by a series of selective functional group transformations, to achieve the desired stereochemistry. This advancement is critical for scaling up production and ensuring reproducibility in preclinical studies.

In terms of biological activity, recent in vitro studies have highlighted the compound's inhibitory effects on specific proteases and kinases. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that rac-benzyl (3R,4R)-3-hydroxy-4-(2,2,2-trifluoro-N-methylacetamido)pyrrolidine-1-carboxylate exhibits potent inhibitory activity against cathepsin L, a protease implicated in cancer metastasis and viral infections. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing a unique binding mode facilitated by the trifluoroacetamido group.

Furthermore, the compound's potential as a bioactive probe has been explored in chemical biology. A recent publication in ACS Chemical Biology (2024) described its use in activity-based protein profiling (ABPP) to identify novel targets in neurodegenerative diseases. The researchers modified the benzyl group to incorporate a photoaffinity label, enabling covalent binding to target proteins upon UV irradiation. This approach has opened new avenues for target identification and validation in complex biological systems.

Despite these promising findings, challenges remain in translating the compound's preclinical success into clinical applications. Pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism, necessitating further structural modifications to improve its drug-like properties. Ongoing research is focused on derivatizing the pyrrolidine core to enhance stability and target selectivity while minimizing off-target effects.

In conclusion, rac-benzyl (3R,4R)-3-hydroxy-4-(2,2,2-trifluoro-N-methylacetamido)pyrrolidine-1-carboxylate (CAS: 2679812-40-7) represents a versatile scaffold with significant potential in medicinal chemistry and chemical biology. Recent advancements in synthesis, biological evaluation, and application as a probe have underscored its value in drug discovery. Future studies will likely focus on optimizing its pharmacokinetic profile and expanding its therapeutic applications, particularly in oncology and neurology.